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Compound of Interest

Compound Name: Acid-PEG13-NHS ester

Cat. No.: B3180427

This guide provides crucial safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with Acid-PEG13-NHS ester.
Adherence to these protocols is essential for ensuring laboratory safety and maintaining the
integrity of your experiments.

Chemical and Physical Properties

Acid-PEG13-NHS ester is a heterobifunctional crosslinker containing a carboxylic acid and an
N-hydroxysuccinimide (NHS) ester.[1][2] The hydrophilic polyethylene glycol (PEG) spacer
enhances solubility in agueous solutions.[1][3] The NHS ester reacts with primary amines (-
NH2) on proteins, amine-modified oligonucleotides, and other molecules to form stable amide
bonds, while the terminal carboxylic acid can react with primary amines in the presence of
activators.[1]
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Property Value Source
Molecular Formula C34H61NO19

Molecular Weight ~787.9 g/mol

Appearance Solid or viscous liquid

Storage Temperature

-20°C

Purity Typically >90-95%
Soluble in agueous media,
Solubility DMSO, DMF, Methylene

chloride

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the final and critical barrier against potential exposure. The

following table outlines the recommended PPE for handling Acid-PEG13-NHS ester.
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PPE Category

Item

Specifications and
Rationale

Hand Protection

Chemical-resistant gloves

Use powder-free nitrile or latex
gloves. Double gloving is
recommended. Change gloves
every 30-60 minutes or
immediately upon known or

suspected contact.

Eye and Face Protection

Safety goggles and face shield

Safety goggles are mandatory
to protect against splashes. A
full-face shield should be worn
over goggles when there is a

significant risk of splashing.

Body Protection

Laboratory coat or gown

A long-sleeved, fluid-repellent
lab coat is required. For
procedures with a higher risk
of contamination, a disposable

gown is recommended.

Respiratory Protection

Respirator (as needed)

Work should be conducted in a
certified chemical fume hood to
minimize inhalation exposure.
If there is a risk of aerosol or
dust generation outside of a
fume hood, a surgical N-95

respirator is recommended.

Foot Protection

Closed-toe shoes

Impervious, closed-toe shoes
must be worn at all times in the

laboratory.

Experimental Protocols: Safe Handling and Disposal

Handling Procedure:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Work must be
performed in a designated chemical fume hood.

Equilibration: Allow the container of Acid-PEG13-NHS ester to warm to room temperature
before opening. This prevents condensation of moisture, which can hydrolyze the reactive
NHS ester.

Weighing and Reconstitution: Handle the solid or viscous liquid carefully to avoid generating
dust or aerosols. Reconstitute the compound using a dry solvent such as DMSO or DMF.

Reaction Setup: The NHS ester group readily reacts with primary amines at a pH of 7-9 to
form a stable amide bond. Carry out reactions in appropriate reaction vessels, ensuring they
are properly sealed or vented as required by the specific protocol.

Spill Management:
Evacuate: Alert others in the area and evacuate if necessary.

Contain: If the spill is small and you are trained to handle it, contain the spill with an inert
absorbent material like sand.

Clean: Mix the spilled material with the absorbent, sweep it up, and place it in a tightly
sealed, labeled container for disposal.

Decontaminate: Clean the spill area thoroughly.
Report: Report the incident to your laboratory supervisor or safety officer.
Disposal Plan:

Due to its reactive nature, Acid-PEG13-NHS ester requires chemical neutralization before
disposal. This process deactivates the reactive NHS ester group.

e Quenching the NHS Ester:

o In a designated chemical fume hood, prepare a 1 M solution of sodium bicarbonate
(NaHCO:s3).
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o For every 1 mg of solid Acid-PEG13-NHS ester waste, add 1 mL of the 1 M sodium
bicarbonate solution. If dealing with a solution in an organic solvent, the aqueous
bicarbonate solution should be at least 10 times the volume of the organic solvent.

o Stir the mixture at room temperature for a minimum of 4 hours to ensure complete
hydrolysis of the NHS ester.

» Final Disposal:

o After neutralization, the resulting solution must be disposed of as hazardous chemical
waste.

o Transfer the quenched solution to a clearly labeled hazardous waste container. The label
must accurately describe the contents, including the hydrolyzed PEG compound.

o Arrange for waste pickup and disposal through a licensed disposal company, in
accordance with all local, regional, and national regulations.

Visual Workflow for Safe Handling

The following diagram illustrates the key decision points and procedural flow for safely handling
Acid-PEG13-NHS ester from receipt to disposal.
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Caption: Workflow for the safe handling of Acid-PEG13-NHS ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-acid-pegl13-nhs-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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